Cas no 42344-05-8 (N,N-dimethyl-4-nitrosoanilinium chloride)

• Product Name: N,N-dimethyl-4-nitrosoanilinium chloride
• CAS No: 42344-05-8
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD00272268
• CID: 927995
• PubChem ID: 170634
• Update Time: 2025-11-06

N,N-dimethyl-4-nitrosoanilinium chloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-nitrosoanilinium chloride
• N,N-dimethyl-4-nitroso-Benzenamine, hydrochloride
• 42344-05-8
• EINECS 255-762-9
• AKOS006230649
• Benzenamine, N,N-dimethyl-4-nitroso-, hydrochloride (1:1)
• DTXSID8068381
• TVFXOIYPLHTRQR-UHFFFAOYSA-N
• Benzenamine, N,N-dimethyl-4-nitroso-, monohydrochloride
• p-nitrosodimethylaniline hydrochloride
• SCHEMBL4208177
• N,N-dimethyl-4-nitrosoaniline;hydrochloride

• MDL： MFCD00272268
• Inchi： 1S/C8H10N2O.ClH/c1-10(2)8-5-3-7(9-11)4-6-8;/h3-6H,1-2H3;1H
• InChI Key： TVFXOIYPLHTRQR-UHFFFAOYSA-N
• SMILES： Cl.O=NC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on N,N-dimethyl-4-nitrosoanilinium chloride

Introduction to N,N-dimethyl-4-nitrosoanilinium chloride (CAS No. 42344-05-8)

N,N-dimethyl-4-nitrosoanilinium chloride is a significant compound in the field of chemical biology and pharmaceutical research. This compound, with the chemical formula C₈H₉ClN₂O₂, is characterized by its unique structural and functional properties, making it a valuable tool in various scientific applications. The use of this compound has been extensively explored in academic research, particularly in the study of chemical intermediates and bioactive molecules.

The N,N-dimethyl-4-nitrosoanilinium chloride (CAS No. 42344-05-8) is widely recognized for its role in synthesizing complex organic molecules. Its nitroso group and dimethylamino substituents contribute to its reactivity, making it a versatile intermediate in organic synthesis. Researchers have leveraged these properties to develop novel methodologies for constructing heterocyclic compounds, which are essential in drug discovery and development.

In recent years, the CAS No. 42344-05-8 has gained attention for its applications in medicinal chemistry. The compound's ability to act as a precursor for more complex molecules has been utilized in the synthesis of potential therapeutic agents. For instance, it has been employed in the preparation of inhibitors targeting specific biological pathways, demonstrating its importance in developing new treatments for various diseases.

One of the most compelling aspects of N,N-dimethyl-4-nitrosoanilinium chloride is its role in facilitating cross-coupling reactions. These reactions are crucial in constructing carbon-carbon bonds, a fundamental requirement in organic synthesis. The compound's reactivity profile allows it to participate in palladium-catalyzed reactions, enabling the formation of diverse molecular architectures. This capability has been harnessed in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the utility of CAS No. 42344-05-8 in the field of green chemistry. Researchers have been exploring methods to minimize waste and improve efficiency in synthetic processes. The use of this compound as a catalyst or intermediate has shown promise in reducing hazardous byproducts, aligning with the principles of sustainable chemistry. Such advancements are critical for ensuring that chemical research remains environmentally responsible.

The N,N-dimethyl-4-nitrosoanilinium chloride also plays a role in biochemical assays and diagnostic tools. Its interaction with biological molecules has been studied to develop probes for detecting specific targets. These probes are valuable in understanding biological mechanisms at the molecular level, contributing to advancements in diagnostic medicine and biotechnology.

Furthermore, the compound's stability under various conditions makes it suitable for industrial applications. Manufacturers have utilized CAS No. 42344-05-8 in large-scale syntheses where consistent quality and performance are essential. Its compatibility with other reagents and solvents enhances its utility in industrial processes, making it a preferred choice for many chemical enterprises.

In conclusion, N,N-dimethyl-4-nitrosoanilinium chloride (CAS No. 42344-05-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as an intermediate in organic synthesis, its applications in medicinal chemistry, and its contributions to green chemistry underscore its importance. As research continues to evolve, the potential uses of this compound are likely to expand, further solidifying its place as a cornerstone of modern chemical science.